Cas no 2096334-44-8 (4-(Phenylsulfamoyl)benzeneboronic acid)

• Product Name: 4-(Phenylsulfamoyl)benzeneboronic acid
• CAS No: 2096334-44-8
• MF: C₁₂H₁₂BNO₄S
• MW: 277.103981971741
• CID: 5044511
• Update Time: 2023-08-25

4-(Phenylsulfamoyl)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Phenylsulfamoyl)benzeneboronic acid
• [4-(phenylsulfamoyl)phenyl]boronic acid

• Inchi： 1S/C12H12BNO4S/c15-13(16)10-6-8-12(9-7-10)19(17,18)14-11-4-2-1-3-5-11/h1-9,14-16H
• InChI Key： ZDRXITMTSNTJGD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 368
• Topological Polar Surface Area: 95